Cas no 216507-23-2 (Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-)
216507-23-2 structure
Product Name:Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-
CAS No:216507-23-2
MF:C18H12FN3
MW:289.306386947632
CID:1402818
Update Time:2024-08-15
Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]-
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- Inchi: 1S/C18H12FN3/c19-13-7-5-12(6-8-13)18-16(11-21-22-18)14-9-10-20-17-4-2-1-3-15(14)17/h1-11H,(H,21,22)
- InChI Key: HXILKRNCCBIBPA-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(C2=CNN=C2C2=CC=C(F)C=C2)=CC=1
Computed Properties
- Exact Mass: 289.10166
Experimental Properties
- Density: 1.296±0.06 g/cm3(Predicted)
- Boiling Point: 474.7±45.0 °C(Predicted)
- PSA: 41.57
- pka: 10.62±0.50(Predicted)
Quinoline, 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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